Cas no 120328-90-7 (DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)-)

DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)- structure
120328-90-7 structure
Product Name:DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)-
CAS No:120328-90-7
MF:C11H13NO2
MW:191.226423025131
CID:1210351
PubChem ID:583372
Update Time:2025-04-20

DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • DL-Alanine, N-(phenylmethylene)-, methyl ester, (E)-
    • 2-(Benzylidene-amino)-propionic acid methyl ester
    • METHYL 2-([(E)-PHENYLMETHYLIDENE]AMINO)PROPANOATE
    • methyl 2-[((E)-phenylmethylidene)-amino]-propanoate
    • methyl 2-(1-phenylmethylidene)aminopropionate
    • methyl 2-[(E)-(phenylmethylidene)amino]propanoate
    • N-benzylidene-d,l-alanine methyl ester
    • 2-(Benzylideneamino)-Propionic Acid Methyl Ester
    • KFRXBPMQYDULFE-UHFFFAOYSA-N
    • MLS000720740
    • HMS2740O09
    • 53933-42-9
    • methyl 2-(benzyli-deneamino)propanoate
    • AKOS005091708
    • methyl 2-(benzylideneamino)propanoate
    • methyl 2-{[(E)-phenylmethylidene]amino}propanoate
    • SMR000336733
    • 120328-90-7
    • 4X-0893
    • SCHEMBL1962034
    • CHEMBL1994279
    • SCHEMBL13201409
    • Inchi: 1S/C11H13NO2/c1-9(11(13)14-2)12-8-10-6-4-3-5-7-10/h3-9H,1-2H3/b12-8+
    • InChI Key: KFRXBPMQYDULFE-XYOKQWHBSA-N
    • SMILES: O(C)C(C(C)/N=C/C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 191.09469
  • Monoisotopic Mass: 191.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.66
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